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Compound of Interest

Compound Name: Benzyl-PEG12-Ots

Cat. No.: B15074111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling considerations for Benzyl-
PEG12-Ots, a polyethylene glycol (PEG)-based PROTAC (Proteolysis Targeting Chimera)

linker. Due to the absence of a specific Material Safety Data Sheet (MSDS), this document

compiles information based on the chemical properties of its constituent parts—the benzyl

group, the PEG12 linker, and the tosylate leaving group—along with general principles for

handling laboratory chemicals of this nature.

Chemical and Physical Properties
Benzyl-PEG12-Ots is a complex molecule used in the synthesis of PROTACs, which are

designed to selectively degrade target proteins within cells.[1] A summary of its key chemical

identifiers and properties is provided in the table below.
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Property Value Reference

Chemical Name

1-phenyl-

2,5,8,11,14,17,20,23,26,29,32,

35-dodecaoxaheptatriacontan-

37-yl 4-

methylbenzenesulfonate

[2]

Synonyms Benzyl-PEG12-Ots [2]

Chemical Formula C38H62O15S [2]

Molecular Weight 790.96 g/mol [2]

Appearance
Not specified (likely a solid or

oil)

Solubility Soluble in DMSO [2]

Purity Varies by supplier [2]

Hazard Identification and Toxicology
A specific toxicological profile for Benzyl-PEG12-Ots is not publicly available. However, an

assessment can be made by considering its structural components.

Polyethylene Glycol (PEG): The PEG component of the molecule is generally considered to

have low toxicity.[3][4][5] Studies on PEGylated biopharmaceuticals indicate that adverse

effects are more commonly associated with the active drug molecule rather than the PEG

moiety itself.[6] High doses of PEG administered parenterally have been shown to target the

kidneys, which are the primary route of excretion.[3] Cellular vacuolation, particularly in

phagocytes, has been observed in toxicology studies of some PEGylated

biopharmaceuticals, though this has not been linked to organ dysfunction.[6]

Tosylate Group: The tosylate group is a good leaving group, making the compound reactive

towards nucleophiles.[7][8][9] While tosylates themselves are not typically considered highly

toxic, the reagents used in their synthesis, such as tosyl chloride, are hazardous.[10][11]

Therefore, residual amounts of these reagents could be present in the final product.
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Benzyl Group: The benzyl group is a common organic moiety. While benzyl alcohol itself has

low acute toxicity, it can be a mild skin and eye irritant.

Overall Hazard Profile: Based on its components, Benzyl-PEG12-Ots should be handled as a

potentially hazardous chemical. The primary concerns are related to its reactivity due to the

tosylate group and the potential for uncharacterized biological effects as it is designed to be a

linker for biologically active molecules. It is intended for research use only and is not for human

or veterinary use.[2]

Handling and Storage
Proper handling and storage procedures are crucial to ensure the safety of laboratory

personnel and the integrity of the compound.
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Aspect Recommendation Reference

Personal Protective Equipment

(PPE)

Wear standard laboratory

attire, including a lab coat,

safety glasses with side

shields, and chemical-resistant

gloves.

General laboratory practice

Handling

Handle in a well-ventilated

area, preferably in a chemical

fume hood, to avoid inhalation

of any dust or vapors. Avoid

contact with skin and eyes.

General laboratory practice

Storage

Store in a dry, dark place. For

short-term storage (days to

weeks), a temperature of 0 - 4

°C is recommended. For long-

term storage (months to

years), store at -20 °C.

[2]

Shipping

Shipped under ambient

temperature as a non-

hazardous chemical. The

product is stable for several

weeks during ordinary

shipping.

[2]

Experimental Protocols and Workflows
General Workflow for Safe Handling
The following diagram illustrates a general workflow for the safe handling of Benzyl-PEG12-
Ots in a research setting.
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Caption: General workflow for safe handling of chemical compounds.
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Decision Tree for Emergency Response
This diagram outlines the appropriate actions to take in the event of an accidental exposure to

Benzyl-PEG12-Ots.

Exposure Event

Skin Contact

 Type? 

Eye Contact

 Type? 

Inhalation

 Type? 

Ingestion

 Type? 

Wash with soap and water
for 15 minutes.

Seek medical attention if
 irritation persists.

Flush with water for 15 minutes.
Seek immediate medical attention.

Move to fresh air.
If breathing is difficult,

 provide oxygen.
Seek medical attention.

Rinse mouth with water.
Do NOT induce vomiting.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: Decision tree for emergency response to chemical exposure.

First-Aid Measures
In the event of exposure, follow these first-aid measures:

After Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.

After Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes. Remove contaminated clothing. If irritation develops or persists, seek

medical attention.
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After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or

appropriate foam.

Specific Hazards Arising from the Chemical: Combustion may produce hazardous fumes,

including carbon oxides and sulfur oxides.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus and full

protective gear.

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Avoid breathing vapors, mist, or gas.

Wear appropriate personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, dry sand) and

place in a suitable, labeled container for disposal.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Consult with a licensed professional waste disposal service to

dispose of this material.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Material

Safety Data Sheet (MSDS). All laboratory personnel should be trained in the proper handling of

chemicals and should consult with their institution's Environmental Health and Safety (EHS)
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department for specific guidance. The information provided is based on the current state of

knowledge and is believed to be accurate, but no warranty, express or implied, is made.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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